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Compound of Interest

Compound Name: 2,2,3-Trimethylhexane

Cat. No.: B097602

Essential Safety and Handling Guide for 2,2,3-
Trimethylhexane

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for handling 2,2,3-Trimethylhexane (CAS No. 16747-25-4) in a laboratory
setting. The following procedures are designed to minimize risk and ensure a safe research
environment.

Summary of Key Safety Information

2,2,3-Trimethylhexane is a flammable liquid and saturated aliphatic hydrocarbon.[1]
Overexposure may lead to skin and eye irritation, as well as potential anesthetic effects such
as drowsiness, dizziness, and headache.[1] As a neurotoxin, it is crucial to handle this chemical
with appropriate personal protective equipment in a well-ventilated area.[1]

Quantitative Data Summary

While a specific Safety Data Sheet (SDS) with defined occupational exposure limits for 2,2,3-
Trimethylhexane is not readily available, the following table summarizes its known physical
and chemical properties.
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Property Value Source
Molecular Formula CoH20 Echemi[2]
Molecular Weight 128.25 g/mol Echemi[2]
CAS Number 16747-25-4 Echemi[2]
Appearance Liquid Haz-Map[1]
Vapor Pressure 11.4 mmHg Haz-Map[1]
Boiling Point 133.6 °C Echemi[2]
Density 0.7292 g/cm? at 20 °C Echemi[2]

Personal Protective Equipment (PPE)

A comprehensive approach to Personal Protective Equipment is mandatory to ensure the
safety of all personnel. The following PPE is recommended for handling 2,2,3-

Trimethylhexane.
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PPE Category

Recommended Protection

MateriallType

Hand Protection

Chemical-resistant gloves are
essential to prevent skin

contact.

Nitrile, Neoprene, or Viton®

gloves.

Eye and Face Protection

Protects against splashes and

vapors.

Safety glasses with side
shields or chemical splash
goggles. A face shield should
be worn in addition to goggles
when there is a significant

splash hazard.

Skin and Body Protection

A lab coat or chemical-
resistant apron should be worn
to protect against incidental
contact. For larger quantities or
in the event of a significant
spill, chemical-resistant

coveralls may be necessary.

Standard laboratory coat. For
more extensive protection,
consider Tychem® or
equivalent chemical-resistant

materials.

Respiratory Protection

Should be used in poorly
ventilated areas or when the
occupational exposure limit is
likely to be exceeded. The type
of respirator will depend on the
concentration of the substance

in the air.

Air-purifying respirator with an
organic vapor cartridge or a

supplied-air respirator.

Experimental Protocols: Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to prevent accidents and ensure

the integrity of the chemical.

Handling:

o Always work in a well-ventilated area, preferably within a chemical fume hood.

e Ground and bond containers and receiving equipment to prevent static discharge.
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Use only non-sparking tools.

Avoid contact with skin and eyes.

Do not breathe vapors or mists.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Storage:

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[3]

Keep away from incompatible materials such as oxidizing agents.

Store in a designated flammable liquids storage cabinet.

Containers should be clearly labeled.[3]

Disposal Plan

Proper disposal of 2,2,3-Trimethylhexane is crucial to protect the environment and comply
with regulations. As a flammable liquid, it is classified as a hazardous waste.[4][5]

Waste Collection:

o Collect waste 2,2,3-Trimethylhexane in a dedicated, properly labeled, and sealed container.
[4] The container should be compatible with flammable liquids.

e Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste management plan.

» General identifiers like "Waste" or "Solvent Waste" are not acceptable; the full chemical
name must be used on the label.[4]

Disposal Procedure:

¢ Never pour flammable liquids down the drain.[5]
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» All hazardous waste must be disposed of through your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal company.[4][5]

o Follow all local, state, and federal regulations for the disposal of flammable hazardous
waste.[4]

Emergency Spill Response Workflow

The following diagram outlines the logical workflow for responding to a chemical spill of 2,2,3-
Trimethylhexane.
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Chemical Spill Response Workflow for 2,2,3-Trimethylhexane
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A
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Caption: Workflow for responding to a 2,2,3-Trimethylhexane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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